4-ethyl-8-methyl-7-(1-methyl-2-oxo-2-phenylethoxy)-2H-chromen-2-one

• IUPAC Name: 4-ethyl-8-methyl-7-(1-oxo-1-phenylpropan-2-yl)oxychromen-2-one
• InChI: InChI=1S/C21H20O4/c1-4-15-12-19(22)25-21-13(2)18(11-10-17(15)21)24-14(3)20(23)16-8-6-5-7-9-16/h5-12,14H,4H2,1-3H3
• InChI Key: VKKTUKJLCLXTQU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C=CC(=C2C)OC(C)C(=O)C3=CC=CC=C3
• Molecular Formula: C21H20O4
• Molecular Weight: 336.4 g/mol

Description

4-ethyl-8-methyl-7-(1-methyl-2-oxo-2-phenylethoxy)-2H-chromen-2-one is a chemical compound that belongs to the class of flavonoids. It is a synthetic compound that has been widely studied for its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 4-ethyl-8-methyl-7-(1-methyl-2-oxo-2-phenylethoxy)-2H-chromen-2-one is not fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-ethyl-8-methyl-7-(1-methyl-2-oxo-2-phenylethoxy)-2H-chromen-2-one has a number of biochemical and physiological effects. It has been found to have antioxidant properties, which can help to protect cells from damage caused by free radicals. It has also been shown to have anti-inflammatory properties, which can help to reduce inflammation in the body. Additionally, it has been found to have neuroprotective properties, which can help to protect the brain from damage caused by neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-ethyl-8-methyl-7-(1-methyl-2-oxo-2-phenylethoxy)-2H-chromen-2-one in lab experiments is its potential use in cancer research. It has been found to have anti-cancer properties and can inhibit the growth of cancer cells. Additionally, it has a number of other potential applications in scientific research. However, there are also some limitations to its use. For example, it may have limited solubility in certain solvents, which can make it difficult to work with in some experiments.

Future Directions

There are a number of future directions for research on 4-ethyl-8-methyl-7-(1-methyl-2-oxo-2-phenylethoxy)-2H-chromen-2-one. One area of research is in the development of new anti-cancer drugs based on this compound. Another area of research is in the study of its potential use in treating neurodegenerative diseases such as Alzheimer's disease. Additionally, there may be potential applications for this compound in the field of regenerative medicine, as it has been found to have neuroprotective properties. Overall, there is a great deal of potential for further research on this compound and its potential applications in scientific research.

Scientific Research Applications

4-ethyl-8-methyl-7-(1-methyl-2-oxo-2-phenylethoxy)-2H-chromen-2-one has been found to have potential use in scientific research applications. One of its primary applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease.